Cas no 50619-01-7 (3-amino-2,5-dimethylbenzene-1-sulfonic acid)

3-Amino-2,5-dimethylbenzene-1-sulfonic acid is a sulfonated aromatic compound featuring both amino and methyl functional groups. Its structure makes it a valuable intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty chemicals. The sulfonic acid group enhances solubility in aqueous media, while the amino group provides reactivity for further functionalization. The methyl substituents contribute to steric and electronic effects, influencing regioselectivity in reactions. This compound is often utilized in applications requiring precise molecular design, such as agrochemicals and pharmaceuticals. Its stability under acidic conditions and compatibility with diazotization reactions further broaden its utility in industrial processes.

3-amino-2,5-dimethylbenzene-1-sulfonic acid structure

50619-01-7 structure

Product Name:3-amino-2,5-dimethylbenzene-1-sulfonic acid

CAS No:50619-01-7

MF:C₈H₁₁NO₃S

MW:201.242841005325

MDL:MFCD21602464

CID:364495

PubChem ID:12338306

Update Time:2025-06-07

3-amino-2,5-dimethylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid, 3-amino-2,5-dimethyl-
- 3-amino-2,5-dimethylbenzenesulfonic acid
- 3-amino-2,5-dimethylbenzene-1-sulfonic acid
- DTXSID70491648
- CS-0350688
- SCHEMBL11038082
- EN300-95360
- 50619-01-7
- MDL： MFCD21602464
- Inchi： 1S/C8H11NO3S/c1-5-3-7(9)6(2)8(4-5)13(10,11)12/h3-4H,9H2,1-2H3,(H,10,11,12)
- InChI Key： NIQKJTUCOCEXIJ-UHFFFAOYSA-N
- SMILES： S(C1C=C(C)C=C(C=1C)N)(=O)(=O)O

Computed Properties

Exact Mass: 201.04603
Monoisotopic Mass: 201.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 88.8Å²

Experimental Properties

PSA: 80.39

3-amino-2,5-dimethylbenzene-1-sulfonic acid Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1421358-50mg	3-Amino-2,5-dimethylbenzenesulfonic acid	50619-01-7	98%	50mg	￥11016.00	2024-05-11
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1421358-500mg	3-Amino-2,5-dimethylbenzenesulfonic acid	50619-01-7	98%	500mg	￥12578.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1421358-1g	3-Amino-2,5-dimethylbenzenesulfonic acid	50619-01-7	98%	1g	￥13082.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1421358-2.5g	3-Amino-2,5-dimethylbenzenesulfonic acid	50619-01-7	98%	2.5g	￥25704.00	2024-05-11
Enamine	EN300-95360-0.05g	3-amino-2,5-dimethylbenzene-1-sulfonic acid	50619-01-7	95%	0.05g	$528.0	2024-05-21
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